Cas no 60698-30-8 (5-phenoxyfuran-2-carbaldehyde)

• Product Name: 5-phenoxyfuran-2-carbaldehyde
• CAS No: 60698-30-8
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 953367
• PubChem ID: 13010663
• Update Time: 2025-04-24

5-phenoxyfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-phenoxy-furan-2-carbaldehyde
• 5-phenoxy-2-Furancarboxaldehyde
• 5-phenoxyfuran-2-carbaldehyde
• 2-Furancarboxaldehyde,5-phenoxy
• 5-Phenoxy-2-furaldehyde
• 5-Phenoxy-furfural
• CS-0232945
• SCHEMBL1680731
• AKOS006229936
• Z1198163479
• DTXSID80514993
• 5-phenoxyfurfural
• SB61438
• 60698-30-8
• F70039
• EN300-129656

• Inchi： 1S/C11H8O3/c12-8-10-6-7-11(14-10)13-9-4-2-1-3-5-9/h1-8H
• InChI Key： UKZZWIDZLLWLIL-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C=O)O1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.04700
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44000
• LogP: 2.88440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-phenoxyfuran-2-carbaldehyde

Comprehensive Guide to 5-Phenoxy-furan-2-carbaldehyde (CAS No. 60698-30-8): Properties, Applications, and Market Insights

5-Phenoxy-furan-2-carbaldehyde (CAS No. 60698-30-8) is a versatile organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This furan derivative is characterized by its unique molecular structure, which combines a furan ring with a phenoxy group and an aldehyde functional group. Its chemical formula is C₁₁H₈O₃, and it is widely used as a building block in the synthesis of more complex molecules.

The growing interest in 5-phenoxy-furan-2-carbaldehyde applications can be attributed to its role in the development of novel pharmaceuticals, agrochemicals, and specialty chemicals. Researchers are particularly intrigued by its potential as a precursor in the synthesis of bioactive compounds, which aligns with the current trend of exploring sustainable chemical synthesis and green chemistry. This compound's ability to participate in various chemical reactions, such as condensation reactions and nucleophilic additions, makes it a valuable asset in organic synthesis.

One of the most frequently asked questions about 5-phenoxy-furan-2-carbaldehyde is its solubility and stability under different conditions. This compound is typically soluble in common organic solvents like ethanol, acetone, and dichloromethane, but exhibits limited solubility in water. Its stability is influenced by factors such as temperature, pH, and exposure to light, which are critical considerations for storage and handling. These properties are often searched by chemists and formulators looking to optimize their processes.

In the pharmaceutical sector, 5-phenoxy-furan-2-carbaldehyde uses extend to the synthesis of potential drug candidates. Recent studies have explored its incorporation into molecules with antimicrobial, anti-inflammatory, and anticancer properties. This aligns with the global focus on drug discovery and personalized medicine, making it a compound of interest for researchers working on next-generation therapeutics. The aldehyde group in particular serves as a reactive site for creating diverse molecular architectures.

The agrochemical industry has also shown interest in 5-phenoxy-furan-2-carbaldehyde as a potential intermediate for crop protection agents. With the increasing demand for eco-friendly pesticides and biodegradable formulations, this compound's structural features offer opportunities for developing novel active ingredients. Its furan core is particularly noteworthy, as many biologically active natural products contain similar heterocyclic structures.

From a market perspective, the 5-phenoxy-furan-2-carbaldehyde price and availability fluctuate based on raw material costs and manufacturing capacity. Current trends indicate steady growth in demand, especially from research institutions and specialty chemical manufacturers. The compound's supply chain is well-established, with multiple suppliers offering it in various quantities, from laboratory-scale to bulk industrial amounts.

Quality control is paramount when working with 5-phenoxy-furan-2-carbaldehyde, and analytical methods such as HPLC, GC-MS, and NMR are commonly employed to verify purity and identity. These analytical techniques are frequently searched by quality assurance professionals, reflecting the importance of chemical characterization in modern chemical industries. The typical purity specification for research-grade material is ≥95%, with higher grades available for more demanding applications.

Environmental and safety considerations for 5-phenoxy-furan-2-carbaldehyde are also important discussion points. While not classified as highly hazardous, standard laboratory precautions should be observed when handling this compound. This includes working in well-ventilated areas and using appropriate personal protective equipment. These safety aspects are particularly relevant given the current emphasis on laboratory safety protocols and responsible chemical management.

The future outlook for 5-phenoxy-furan-2-carbaldehyde appears promising, with potential applications emerging in materials science and nanotechnology. Its molecular structure could be exploited for developing functional materials with specific electronic or optical properties. As research continues to uncover new possibilities for this versatile compound, its importance in various scientific and industrial domains is likely to grow.

For researchers and industry professionals seeking 5-phenoxy-furan-2-carbaldehyde suppliers, it's advisable to consider factors such as product quality, technical support, and regulatory compliance. Many suppliers now provide detailed technical data sheets and certificates of analysis, reflecting the increasing standardization in the fine chemicals market. The compound's relatively stable shelf life when stored properly (typically 2-3 years under recommended conditions) makes it a practical choice for various applications.